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Compound Name: 2-CefteraM Pivoxil

Cat. No.: B12290953

Get Quote

Comparative Analysis of Physicochemical Properties, Bioconversion, and Experimental

Protocols

Executive Summary: The Prodrug Strategy
In the development of third-generation cephalosporins, a critical dichotomy exists between

biological activity and oral bioavailability. Cefteram (the active free acid) exhibits potent

antibacterial activity via Penicillin-Binding Protein (PBP) inhibition but suffers from poor oral

absorption due to its hydrophilicity and ionization at physiological pH.

Cefteram Pivoxil represents the medicinal chemistry solution: an ester prodrug designed to

mask the polar carboxyl group, significantly increasing lipophilicity (LogP ~3.1) to facilitate

passive diffusion across the intestinal epithelium. Once absorbed, it relies on ubiquitous

esterases to hydrolyze the pivaloyloxymethyl ester, releasing the active Cefteram (often studied

as the sodium salt for solubility in in vitro assays) into systemic circulation.

This guide provides a rigorous technical comparison of these two forms, detailing their

physicochemical divergence, the mechanism of activation, and validated experimental

protocols for their characterization.
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Chemical Architecture & Physicochemical
Properties
The fundamental difference lies in the modification of the C-4 carboxyl group. The pivoxil

moiety converts the ionic salt into a non-ionic, lipophilic ester.

Comparative Property Matrix
Feature Cefteram Pivoxil (Prodrug)

Cefteram Sodium (Active
Salt Equivalent)

Chemical Nature
Pivaloyloxymethyl ester (Non-

ionic)

Sodium salt of carboxylic acid

(Ionic)

Molecular Weight ~593.64 g/mol
~475.45 g/mol (Free acid

~452.5)

Solubility (Water) Insoluble (< 0.1 mg/mL) Freely Soluble (> 100 mg/mL)

Lipophilicity (LogP)
~3.1 (High membrane

permeability)

~0.9 (Low membrane

permeability)

Solubility (Organic)
Soluble in DMSO, Methanol,

Ethanol

Poorly soluble in non-polar

solvents

Biological Activity
Inactive in vitro (Requires

hydrolysis)
Active (Binds PBPs directly)

Taste
Bitter (requires

coating/masking)
Saline/Bitter

Structural Implications
Cefteram Pivoxil: The bulky pivaloyloxymethyl group creates steric hindrance and removes

the negative charge, preventing interaction with the hydration shell of water molecules. This

forces the molecule into a lipophilic conformation suitable for crossing the lipid bilayer of

enterocytes.

Cefteram Sodium: The ionic bond between the carboxylate anion and sodium cation

promotes rapid dissociation in aqueous media, creating a hydration shell that ensures high
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solubility but prevents passive diffusion through lipid membranes.

Bioconversion Mechanism
The efficacy of Cefteram Pivoxil is entirely dependent on its in vivo conversion to Cefteram.

This process is mediated by non-specific esterases found in the intestinal lumen, liver, and

blood.

Activation Pathway
The hydrolysis reaction yields the active antibiotic, pivalic acid, and formaldehyde.
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Figure 1: Bioconversion pathway of Cefteram Pivoxil. The esterase-mediated hydrolysis is the

rate-limiting step for bioactivation.

Microbiological Interface
It is critical for researchers to select the correct form for in vitro assays.

Do NOT use Cefteram Pivoxil for MIC (Minimum Inhibitory Concentration) assays in standard

broth microdilution. The prodrug lacks the free carboxyl group required to coordinate with the

active site serine of bacterial Penicillin-Binding Proteins (PBPs). It will appear inactive unless

the media contains esterases (e.g., added mouse serum).

Use Cefteram Sodium (or Free Acid) for all target binding, MIC, and mechanistic studies. It

binds with high affinity to PBP3 in Gram-negative bacteria (causing filamentation) and

PBP2x/2b in Streptococcus pneumoniae.

Experimental Protocols
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These protocols are designed for researchers characterizing the stability and solubility

differences.

Protocol A: Comparative Solubility Profiling (Shake-
Flask Method)
Objective: To quantitate the solubility differential between the ester and salt forms.

Reagents:

Phosphate Buffer Saline (PBS) pH 7.4.

0.1 N HCl (Simulated Gastric Fluid).

HPLC-grade Methanol/Acetonitrile.

Workflow:

Preparation: Add excess solid (Cefteram Pivoxil or Cefteram Sodium) to 10 mL of media in

triplicate glass vials.

Equilibration: Shake at 37°C for 24 hours (200 rpm).

Separation: Filter suspension through a 0.45 µm PTFE filter (for Pivoxil) or Nylon filter (for

Sodium). Note: Pre-saturate filters to prevent adsorption losses.

Quantification: Dilute filtrate with mobile phase and analyze via HPLC (UV at 254 nm).

Protocol B: Enzymatic Hydrolysis Assay
Objective: To measure the conversion rate of Pivoxil to Active Cefteram in biological matrices.

Reagents:

Rat or Human Plasma (source of esterases).

Internal Standard (e.g., Cephalexin).

Stopping Solution: Acetonitrile with 1% Formic Acid.
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Workflow Visualization:
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Figure 2: Workflow for assessing the metabolic stability of Cefteram Pivoxil.

Critical Analysis Step: Monitor the disappearance of the Pivoxil peak (Retention Time ~15-20

min on C18) and the appearance of the Cefteram acid peak (Retention Time ~5-8 min). The

rate constant (

) is derived from the slope of

vs. time.
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Formulation & Stability Considerations
Polymorphism and Amorphous Forms
Cefteram Pivoxil is often formulated in an amorphous state or as a solid dispersion (e.g., with

HPMC or casein) to improve its dissolution rate. The crystalline form is highly stable but

practically insoluble, leading to poor bioavailability.[1]

Researcher Tip: When sourcing Cefteram Pivoxil for animal studies, ensure you know the

solid state (crystalline vs. amorphous). Crystalline material may require micronization or

dissolution in DMSO/PEG co-solvents (e.g., 10% DMSO / 40% PEG300 / 50% Water) for

oral gavage.

Chemical Stability[3][4]
Cefteram Sodium: Hygroscopic. Must be stored in desiccated conditions. Susceptible to

hydrolysis in aqueous solution (beta-lactam ring opening) if left at room temperature > 4

hours.

Cefteram Pivoxil: Relatively stable in solid state.[2] In solution, it is susceptible to both

acid/base hydrolysis (non-enzymatic) and enzymatic hydrolysis. Avoid alkaline buffers during

processing to prevent premature ester cleavage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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